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Compound of Interest

Compound Name: Trifluoromethanesulfonic acid-d
CAS No.: 66178-41-4
Cat. No.: B1583694
Get Quote
. J

Trifluoromethanesulfonic acid-d is a corrosive material that poses significant health risks
upon exposure. It is crucial to recognize that the deuterated form presents the same hazards
as its non-deuterated counterpart, triflic acid.

Signal Word: Danger[1]

Primary Hazards:

Skin Corrosion: Causes severe skin burns, with the potential for delayed tissue destruction.

[21[3]
o Eye Damage: Causes severe eye burns and can lead to blindness.[2][4]

¢ Inhalation Toxicity: Inhalation of vapors can cause severe irritation and chemical burns to the
respiratory tract, potentially leading to fatal spasms, inflammation, and pulmonary edema.[2]

« Oral Toxicity: Harmful if swallowed, causing severe burns to the gastrointestinal tract.[1][4][5]

[6]
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Precautionary Statements:

e Prevention: Do not breathe mist or vapors. Wash skin thoroughly after handling. Do not eat,
drink, or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear
protective gloves, protective clothing, eye protection, and face protection.[7]

« Response:

o If Swallowed: Rinse mouth. Do NOT induce vomiting.[7][8] Immediately call a POISON
CENTER or doctor.[7]

o If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[8]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[7][8]
Immediately call a POISON CENTER or doctor.[7]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[7][8] Immediately call a POISON CENTER or
doctor.[7]

Part 2: The Science of Safe Handling and Storage

A foundational principle of laboratory safety is the hierarchy of controls, which prioritizes
engineering and administrative controls over personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

« Ventilation: All manipulations of Trifluoromethanesulfonic acid-d must be conducted in a
properly functioning chemical fume hood to maintain airborne concentrations at a minimum.

[2]

» Emergency Equipment: Easily accessible and recently inspected safety showers and
eyewash stations are non-negotiable.

Personal Protective Equipment (PPE): The Last Barrier
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While engineering controls are primary, appropriate PPE is essential for safeguarding against

accidental exposure.

Recommended .
PPE Component . Rationale
MateriallType
] o ) Provides a robust barrier
Viton® or similar resistant ) o )
Gloves against this highly corrosive

material

acid.

Eye Protection

Chemical safety goggles and a

full-face shield

Ensures comprehensive
protection from splashes and

vapors.

Body Protection

Flame-retardant lab coat,

apron, and closed-toe shoes

Protects the skin from

accidental contact.

Respiratory

Not typically required when

using a fume hood.

In the event of a spill or
ventilation failure, a self-

contained breathing apparatus

is necessary.[2]

Storage with Chemical Insight

» Container Integrity: Store in the original, tightly sealed container to prevent leakage and
contamination.[5][9]

e Environmental Conditions: A cool, dry, and well-ventilated area is crucial.[5][9] Refrigeration
(below 4°C/39°F) is recommended.[2]

o Incompatibility: Segregate from strong bases, oxidizing agents, and combustible materials to
prevent violent reactions.[2] Reacts violently with water.[6]

Part 3: Emergency Response: A Step-by-Step
Tactical Approach

In the event of an incident, a calm and methodical response is critical.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pim-resources.coleparmer.com/sds/29558.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203415.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7410_msds.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203415.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7410_msds.pdf
https://pim-resources.coleparmer.com/sds/29558.pdf
https://pim-resources.coleparmer.com/sds/29558.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/125570-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spill Neutralization and Cleanup

Caption: A logical workflow for responding to a Trifluoromethanesulfonic acid-d spill.

First Aid: Immediate and Decisive Actions

» Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes while
removing contaminated clothing.[2] Seek immediate medical attention.[2]

e Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.
[2][9] Seek immediate medical attention.[2][9]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[2] Seek
immediate medical attention.[2]

 Ingestion: Do not induce vomiting.[2][8] If the person is conscious, have them rinse their
mouth with water and drink 2-4 cupfuls of milk or water.[2] Seek immediate medical attention.

[2]

Part 4: Physicochemical Data and Reactivity Profile

A deep understanding of the chemical's properties informs safe handling and experimental
design.

Key Physicochemical Data:

Property Value Source
Molecular Formula CDF303s [1]
Molecular Weight 151.08 g/mol [1]
Appearance Colorless liquid [3]
Boiling Point 162 °C (lit.) [10]
Density 1.708 g/mL at 25 °C (lit.) [10]

Reactivity and Stability:
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 Stability: The compound is stable under normal temperatures and pressures.[2]
e Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[2]

e Hazardous Decomposition Products: Upon decomposition, it can produce hazardous
products such as carbon monoxide, carbon dioxide, oxides of sulfur, and hydrogen fluoride
gas.[2][4]

Part 5: Toxicological Insights and Ecological
Considerations

While comprehensive toxicological data for the deuterated form is limited, the known corrosive
nature of the non-deuterated acid provides a strong basis for risk assessment.

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2]

» Ecological Impact: Avoid release into the environment as it is harmful to aquatic life.

Conclusion: Fostering a Culture of Safety

Trifluoromethanesulfonic acid-d is an invaluable tool for the modern chemist. However, its
power must be met with a commensurate level of respect and a steadfast commitment to
safety. By internalizing the principles outlined in this guide, researchers can not only protect
themselves and their colleagues but also ensure the integrity and success of their scientific
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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